![molecular formula C23H15Cl6N3O3 B3034880 2-({[(2,4-dichlorobenzyl)oxy]imino}methyl)-N~1~,N~3~-bis(2,4-dichlorophenyl)malonamide CAS No. 245039-33-2](/img/structure/B3034880.png)
2-({[(2,4-dichlorobenzyl)oxy]imino}methyl)-N~1~,N~3~-bis(2,4-dichlorophenyl)malonamide
Overview
Description
The compound “2-({[(2,4-dichlorobenzyl)oxy]imino}methyl)-N~1~,N~3~-bis(2,4-dichlorophenyl)malonamide” is a complex organic molecule. It contains several functional groups, including an imino group, a malonamide group, and multiple dichlorophenyl groups . The molecule has a molecular weight of 365.08 .
Physical And Chemical Properties Analysis
The compound has a molecular weight of 365.08 . Other physical and chemical properties such as melting point, boiling point, and solubility would need to be determined experimentally.Scientific Research Applications
Chemical Synthesis and Structural Analysis
Synthesis and Structural Properties : A study conducted by Andersen, H., Kvaskoff, D., & Wentrup, C. (2012) demonstrates the chlorination and thermal processes involved in the synthesis of similar complex chemical structures, providing insights into the synthesis and structural properties of compounds related to 2-({[(2,4-dichlorobenzyl)oxy]imino}methyl)-N
1,N3-bis(2,4-dichlorophenyl)malonamide (Andersen, H., Kvaskoff, D., & Wentrup, C., 2012).Crystal Structure Analysis : Beuchet, P., Leger, J., Varache-Lembège, M., & Nuhrich, A. (1999) examined a compound with a similar dichlorobenzyl component, focusing on its crystal structure and molecular interactions. Their findings can be applied to understand the crystallographic properties of 2-({[(2,4-dichlorobenzyl)oxy]imino}methyl)-N
1,N3-bis(2,4-dichlorophenyl)malonamide (Beuchet et al., 1999).
Catalytic and Reaction Mechanisms
- Catalytic Applications : Research by Lamm, K., Stollenz, M., Meier, M., Görls, H., & Walther, D. (2003) on dinuclear complexes could provide insights into the potential catalytic applications of 2-({[(2,4-dichlorobenzyl)oxy]imino}methyl)-N
1,N3-bis(2,4-dichlorophenyl)malonamide in chemical reactions, including CC linking reactions (Lamm et al., 2003).
Optoelectronic Properties and Bioactivity
- Optoelectronic and Bioactivity Research : A study by Ashfaq, M., Tahir, M. M., Muhammad, S., Munawar, K., Ali, S., Ahmed, G., Al‐Sehemi, A., Alarfaji, S. S., & Ibraheem Khan, M. E. (2022) involved the synthesis and analysis of imine compounds, which could be relevant for understanding the optoelectronic properties and potential bioactivity of 2-({[(2,4-dichlorobenzyl)oxy]imino}methyl)-N
1,N3-bis(2,4-dichlorophenyl)malonamide (Ashfaq et al., 2022).
Safety and Hazards
properties
IUPAC Name |
N,N'-bis(2,4-dichlorophenyl)-2-[(E)-(2,4-dichlorophenyl)methoxyiminomethyl]propanediamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H15Cl6N3O3/c24-13-2-1-12(17(27)7-13)11-35-30-10-16(22(33)31-20-5-3-14(25)8-18(20)28)23(34)32-21-6-4-15(26)9-19(21)29/h1-10,16H,11H2,(H,31,33)(H,32,34)/b30-10+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJROYKWMGIWWQW-WXMAUWIXSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)Cl)CON=CC(C(=O)NC2=C(C=C(C=C2)Cl)Cl)C(=O)NC3=C(C=C(C=C3)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C=C1Cl)Cl)CO/N=C/C(C(=O)NC2=C(C=C(C=C2)Cl)Cl)C(=O)NC3=C(C=C(C=C3)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H15Cl6N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
594.1 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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